Cas no 2757084-65-2 ((R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757084-65-2
• MF: C₂₇H₂₉N₂OP
• MW: 428.505727529526
• CID: 5086284
• PubChem ID: 162394369
• Update Time: 2026-03-02

(R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole
• [(2R)-2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
• (2R)-2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1-(diphenylphosphanyl)piperidine
• 2757084-65-2
• F75548

• Inchi： 1S/C27H29N2OP/c1-4-12-22(13-5-1)20-23-21-30-27(28-23)26-18-10-11-19-29(26)31(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,23,26H,10-11,18-21H2/t23-,26-/m1/s1
• InChI Key： YCCYXXUAXWOWOK-ZEQKJWHPSA-N
• SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@@H]1C1=N[C@H](CC2=CC=CC=C2)CO1

Computed Properties

• Exact Mass: 428.20175055g/mol
• Monoisotopic Mass: 428.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 24.8Ų

Additional information on (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole

Comprehensive Guide to (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole (CAS No. 2757084-65-2)

(R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole (CAS No. 2757084-65-2) is a highly specialized chiral compound widely used in asymmetric synthesis and catalysis. This compound features a unique oxazole ring structure combined with a piperidine backbone and a diphenylphosphanyl group, making it a valuable ligand in transition metal-catalyzed reactions. Researchers and pharmaceutical companies are increasingly interested in this molecule due to its potential in enantioselective transformations.

The chiral nature of (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole allows it to act as an efficient ligand in asymmetric hydrogenation and C-C bond-forming reactions. Its stereochemical purity is critical for achieving high enantiomeric excess (ee) in synthetic applications. The compound's phosphine moiety enhances its coordination properties with metals like palladium, rhodium, and ruthenium, which are commonly used in cross-coupling reactions.

Recent advancements in organocatalysis and green chemistry have spotlighted the importance of chiral auxiliaries like (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole. With growing demand for sustainable synthetic methods, this compound is gaining traction in academic and industrial research. Its role in reducing waste and improving reaction efficiency aligns with the principles of atom economy and catalytic recycling.

One of the most searched questions about this compound is: "What are the applications of (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole in drug synthesis?" The answer lies in its ability to facilitate enantioselective transformations, which are crucial for producing active pharmaceutical ingredients (APIs) with high stereochemical purity. Additionally, its ligand properties make it useful in designing novel catalysts for complex organic reactions.

The synthesis of (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole involves multi-step organic transformations, often starting from commercially available chiral precursors. Researchers emphasize optimizing reaction conditions to maximize yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and X-ray crystallography are commonly employed to characterize this compound.

From a commercial perspective, (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole is available in limited quantities due to its specialized nature. However, suppliers catering to asymmetric synthesis and catalysis research are expanding their portfolios to meet rising demand. Pricing and availability can vary significantly based on purity levels and supplier capabilities.

In summary, (R)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole (CAS No. 2757084-65-2) is a cutting-edge chiral ligand with broad applications in modern synthetic chemistry. Its unique structural features and catalytic properties make it indispensable for researchers working on enantioselective synthesis, pharmaceutical development, and green chemistry initiatives.